Cas no 1437110-76-3 ([5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride)

• Product Name: [5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride
• CAS No: 1437110-76-3
• MF: C₇H₇ClF₃N₃S
• MW: 257.66378903389
• MDL: MFCD00453923
• CID: 4700347
• Update Time: 2025-05-22

[5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)pyridin-2-yl imidothiocarbamate hydrochloride
• [5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride

• MDL： MFCD00453923
• Inchi： 1S/C7H6F3N3S.ClH/c8-7(9,10)4-1-2-5(13-3-4)14-6(11)12;/h1-3H,(H3,11,12);1H
• InChI Key： IQPAABZGFAHADY-UHFFFAOYSA-N
• SMILES： Cl.S(C(=N)N)C1=CC=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Topological Polar Surface Area: 88.1

Additional information on [5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate;hydrochloride

Comprehensive Guide to [5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate hydrochloride (CAS No. 1437110-76-3)

[5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate hydrochloride (CAS No. 1437110-76-3) is a specialized trifluoromethylpyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of carbamimidothioates, which are known for their versatile reactivity and biological activity. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

The molecular structure of [5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate hydrochloride features a pyridine ring substituted with a trifluoromethyl group at the 5-position and a carbamimidothioate moiety at the 2-position. This unique combination of functional groups contributes to its reactivity and potential applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are widely used in the development of new therapeutic agents.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their importance in modern drug design. The trifluoromethyl group is a key pharmacophore that can improve the bioavailability and binding affinity of drug candidates. As a result, [5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate hydrochloride has garnered attention as a precursor for synthesizing novel small-molecule inhibitors and biologically active compounds.

One of the most common questions about this compound is its synthetic applications. Researchers often search for "how to synthesize [5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate hydrochloride" or "uses of trifluoromethylpyridine derivatives in drug discovery." These queries reflect the growing interest in leveraging this compound's unique properties for developing new treatments for diseases such as cancer, infectious diseases, and neurological disorders.

The agrochemical industry also benefits from trifluoromethylpyridine derivatives. Compounds like [5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate hydrochloride are explored for their potential as pesticide intermediates. Their ability to disrupt biological pathways in pests while maintaining environmental safety makes them attractive candidates for next-generation crop protection solutions.

Another trending topic is the green chemistry approach to synthesizing such compounds. Researchers are investigating eco-friendly methods to produce [5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate hydrochloride with minimal waste and energy consumption. Searches like "sustainable synthesis of trifluoromethylpyridine derivatives" highlight this shift toward environmentally responsible chemical manufacturing.

From a commercial perspective, the global market for trifluoromethylpyridine-based compounds is expanding rapidly. Pharmaceutical and agrochemical companies are actively sourcing high-quality intermediates like [5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate hydrochloride to accelerate their R&D pipelines. Suppliers who can provide this compound with high purity and consistent quality are in high demand.

For laboratory use, proper handling and storage of [5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate hydrochloride are essential. While it is not classified as hazardous under standard safety guidelines, researchers should follow general precautions for handling organic compounds. Common questions include "storage conditions for carbamimidothioate derivatives" and "stability of trifluoromethylpyridine compounds," emphasizing the need for clear technical guidance.

In summary, [5-(Trifluoromethyl)pyridin-2-yl] carbamimidothioate hydrochloride (CAS No. 1437110-76-3) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers exploring new drug candidates and crop protection agents. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing medicinal chemistry and sustainable agriculture.